Cas no 1171912-45-0 (2-Chloro-N-4-(dimethylamino)phenylpropanamide Hydrochloride)

• Product Name: 2-Chloro-N-4-(dimethylamino)phenylpropanamide Hydrochloride
• CAS No: 1171912-45-0
• MF: C₁₁H₁₆Cl₂N₂O
• MW: 263.163540840149
• CID: 4574858
• Update Time: 2025-06-11

2-Chloro-N-4-(dimethylamino)phenylpropanamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-[4-(DIMETHYLAMINO)PHENYL]PROPANAMIDE HYDROCHLORIDE
• 2-Chloro-N-4-(dimethylamino)phenylpropanamide Hydrochloride

• Inchi： 1S/C11H15ClN2O.ClH/c1-8(12)11(15)13-9-4-6-10(7-5-9)14(2)3;/h4-8H,1-3H3,(H,13,15);1H
• InChI Key： MPRKXVFDHPYQMB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N(C)C)C=C1)(=O)C(Cl)C.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Additional information on 2-Chloro-N-4-(dimethylamino)phenylpropanamide Hydrochloride

Introduction to 2-Chloro-N-4-(dimethylamino)phenylpropanamide Hydrochloride (CAS No. 1171912-45-0)

2-Chloro-N-4-(dimethylamino)phenylpropanamide Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1171912-45-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This hydrochloride salt, derived from a chlorinated aromatic amide structure, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents.

The molecular structure of 2-Chloro-N-4-(dimethylamino)phenylpropanamide Hydrochloride consists of a phenyl ring substituted with a chloro group at the 2-position and a dimethylamino group at the 4-position, linked to a propanamide moiety. The hydrochloride form enhances the solubility and stability of the compound, making it more suitable for various pharmaceutical applications. This structural arrangement not only contributes to its unique chemical properties but also influences its interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of amide derivatives, particularly those featuring aromatic rings with electron-withdrawing or electron-donating substituents. The presence of the chloro group and dimethylamino group in 2-Chloro-N-4-(dimethylamino)phenylpropanamide Hydrochloride suggests that it may exhibit properties such as moderate lipophilicity and good bioavailability, which are crucial for drug-like characteristics.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. Researchers have been investigating its ability to interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. Preliminary studies have hinted at its potential activity in modulating pathways related to inflammation, pain, and neurodegeneration. These findings are particularly intriguing given the increasing demand for targeted therapies that can address complex diseases more effectively.

The synthesis of 2-Chloro-N-4-(dimethylamino)phenylpropanamide Hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The chlorination step is particularly sensitive, as it must be controlled to prevent over-chlorination or side reactions that could compromise the desired structure. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct larger-scale studies and clinical trials.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 2-Chloro-N-4-(dimethylamino)phenylpropanamide Hydrochloride. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental design and help identify potential lead compounds for further development. The integration of computational methods with traditional wet chemistry approaches has accelerated the pace of drug discovery significantly.

In addition to its pharmacological potential, 2-Chloro-N-4-(dimethylamino)phenylpropanamide Hydrochloride has shown promise in preclinical studies as an intermediate in the synthesis of more complex molecules. Its structural features make it a versatile building block that can be modified to create new derivatives with enhanced or altered biological activities. This flexibility is invaluable in medicinal chemistry, where iterative design and optimization are often necessary to achieve desired therapeutic effects.

The hydrochloride salt form of this compound offers several advantages over its free base form, including improved solubility in aqueous solutions and enhanced stability under various storage conditions. These properties are particularly important for formulation development, as they ensure that the drug product remains effective throughout its shelf life. Furthermore, the hydrochloride form often exhibits better pharmacokinetic profiles, which can translate into more consistent therapeutic outcomes for patients.

As research into 2-Chloro-N-4-(dimethylamino)phenylpropanamide Hydrochloride continues to evolve, new applications and uses are likely to emerge. The growing body of evidence supporting its biological activity suggests that it could play a significant role in addressing unmet medical needs. Whether used as a standalone therapeutic agent or as part of a combination therapy regimen, this compound holds considerable promise for improving patient care.

The development of novel pharmaceuticals is an ongoing process that relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. 2-Chloro-N-4-(dimethylamino)phenylpropanamide Hydrochloride exemplifies how fundamental research can lead to tangible benefits for human health. By leveraging cutting-edge technologies and innovative approaches, scientists are paving the way for safer and more effective treatments.

In conclusion,2-Chloro-N-4-(dimethylamino)phenylpropanamide Hydrochloride (CAS No. 1171912-45-0) is a compound of significant interest in pharmaceutical research due to its unique structure and potential biological activities. Its synthesis, characterization, and application in drug discovery highlight the importance of continued exploration in medicinal chemistry. As our understanding of this compound grows, so too does its potential to contribute to advancements in human health care.